Rubropunctatin Rubropunctatin Rubropunctatine is a member of cyclohexenones.
Rubropunctatin is a natural product found in Monascus pilosus and Monascus purpureus with data available.
Brand Name: Vulcanchem
CAS No.: 514-67-0
VCID: VC21356775
InChI: InChI=1S/C21H22O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10-12H,4,6-7,9H2,1-3H3/b8-5+/t21-/m1/s1
SMILES: CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC
Molecular Formula: C21H22O5
Molecular Weight: 354.4 g/mol

Rubropunctatin

CAS No.: 514-67-0

Cat. No.: VC21356775

Molecular Formula: C21H22O5

Molecular Weight: 354.4 g/mol

* For research use only. Not for human or veterinary use.

Rubropunctatin - 514-67-0

CAS No. 514-67-0
Molecular Formula C21H22O5
Molecular Weight 354.4 g/mol
IUPAC Name (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]furo[3,2-g]isochromene-2,9-dione
Standard InChI InChI=1S/C21H22O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10-12H,4,6-7,9H2,1-3H3/b8-5+/t21-/m1/s1
Standard InChI Key SULYDLFVUNXAMP-WKOQKXSESA-N
Isomeric SMILES CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)[C@@]2(OC1=O)C)/C=C/C
SMILES CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC
Canonical SMILES CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC

Chemical Structure and Properties

Rubropunctatin is a complex organic compound with the molecular formula C₂₁H₂₂O₅ and a molecular weight of 354.4 g/mol . It belongs to the furobenzofuran class of compounds . The structure of rubropunctatin features a unique framework that contributes to its biological activities.

Molecular Identification

Rubropunctatin can be identified using various chemical identifiers as shown in Table 1:

ParameterValue
IUPAC Name(9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]furo[3,2-g]isochromene-2,9-dione
CAS Number514-67-0
Molecular FormulaC₂₁H₂₂O₅
Molecular Weight354.4 g/mol
InChI KeySULYDLFVUNXAMP-WKOQKXSESA-N
SMILESCCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)[C@@]2(OC1=O)C)/C=C/C

Table 1: Chemical identifiers of rubropunctatin

Structural Characteristics

The molecular structure of rubropunctatin contains several functional groups that contribute to its chemical properties and biological activities. It features a hexanoyl group, a methyl group, and a prop-1-enyl group attached to a furo[3,2-g]isochromene-2,9-dione backbone . The compound has a specific stereochemistry with an (R) configuration at the 9a position and an (E) configuration at the prop-1-enyl group .

Natural Sources and Isolation

Microbial Sources

Rubropunctatin is primarily found in certain species of fungi belonging to the genus Monascus, specifically:

  • Monascus purpureus

  • Monascus pilosus

These fungi are traditionally used in East Asian countries to produce red koji rice, a fermented product with historical culinary and medicinal applications . Rubropunctatin is one of the key pigments that gives red koji rice its characteristic color.

Extraction and Isolation

The isolation of rubropunctatin typically involves extraction from the fermented rice product or from cultured Monascus species. Standard extraction procedures often employ organic solvents to isolate the pigment from the fungal biomass or fermented substrate . The extracted compound can be further purified using various chromatographic techniques to obtain high-purity rubropunctatin for research and analytical purposes.

Biological Activities

Anticancer Properties

One of the most significant biological activities of rubropunctatin is its anticancer effect. Research has shown that rubropunctatin exhibits strong cancer cell proliferation inhibitory effects comparable to established anticancer drugs such as cis-platinum, taxol, and 10-hydroxy-camptothecin (HCPT) .

Comparison with Anticancer Drugs

Studies have demonstrated that rubropunctatin's anticancer potency is comparable to several established anticancer medications in terms of their IC₅₀ values (the concentration required to inhibit cell growth by 50%) . This suggests that rubropunctatin could potentially serve as a natural alternative or complementary agent in cancer treatment strategies.

Telomerase Inhibitory Effects

The anticancer mechanism of rubropunctatin appears to involve telomerase inhibition. Telomerase is an enzyme that maintains telomere length and is often overexpressed in cancer cells, contributing to their unlimited replicative potential. Research using telomeric repeat amplification protocol-PCR (TRAP-PCR) assay has shown that rubropunctatin presents telomerase inhibitory effects similar to the anticancer drug cis-platinum .

Apoptosis Induction

Microscopic analysis of cancer cells treated with rubropunctatin has revealed characteristic apoptotic features, including condensed nuclei, membrane blebbing, and the formation of apoptotic bodies . This indicates that rubropunctatin may induce programmed cell death in cancer cells, further contributing to its anticancer properties.

Other Biological Activities

Beyond its anticancer properties, rubropunctatin has been reported to possess several other beneficial biological activities:

  • Anti-inflammatory effects

  • Immunosuppressive properties

  • Antioxidant capabilities

These multiple bioactivities suggest that rubropunctatin may have potential applications in treating various conditions beyond cancer, including inflammatory disorders and conditions associated with oxidative stress.

Research Findings on Anticancer Mechanisms

Cellular Effects

Recent research has investigated the effects of rubropunctatin on cancer cells, particularly on the SK-OV-3 cell line. Treatment with rubropunctatin resulted in significant reductions in total protein content in cancer cells in a dose-dependent manner . This finding further supports the compound's potential as an anticancer agent.

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